Cas no 2227737-72-4 ((2S)-3-(adamantan-1-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: (2S)-3-(adamantan-1-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2227737-72-4
• MF: C₁₃H₁₉F₃O
• MW: 248.284574747086
• CID: 5944956
• PubChem ID: 165655863
• Update Time: 2025-05-25

(2S)-3-(adamantan-1-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(adamantan-1-yl)-1,1,1-trifluoropropan-2-ol
• 2227737-72-4
• EN300-1962470

• Inchi： 1S/C13H19F3O/c14-13(15,16)11(17)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-11,17H,1-7H2/t8?,9?,10?,11-,12?/m0/s1
• InChI Key： RGRQRPXAPPRENW-CRCJWISWSA-N
• SMILES： FC([C@H](CC12CC3CC(CC(C3)C1)C2)O)(F)F

Computed Properties

• Exact Mass: 248.13879971g/mol
• Monoisotopic Mass: 248.13879971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-3-(adamantan-1-yl)-1,1,1-trifluoropropan-2-ol

Compound CAS No. 2227737-72-4: (2S)-3-(Adamantan-1-yl)-1,1,1-Trifluoropropan-2-Ol

The compound with CAS No. 2227737-72-4, known as (2S)-3-(Adamantan-1-yl)-1,1,1-trifluoropropan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an adamantanyl group with a trifluoromethyl-substituted alcohol moiety. The (S) configuration at the chiral center further adds to its specificity, making it a valuable compound for stereochemical studies and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (2S)-3-(Adamantan-1-yl)-1,1,1-trifluoropropan-2-ol. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to produce this compound in high enantiomeric excess. The use of chiral auxiliaries and organocatalysts has been particularly effective in achieving the desired stereochemistry. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The physical and chemical properties of (2S)-3-(Adamantan-1-yl)-1,1,1-trifluoropropan-2-Ol make it an intriguing candidate for various applications. Its adamantanyl group imparts rigidity and stability to the molecule, while the trifluoromethyl group introduces electron-withdrawing effects that can influence reactivity. Recent studies have explored its potential as a building block in drug discovery and as a precursor for advanced materials. For instance, its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers.

In terms of biological activity, (2S)-3-(Adamantan-1-Yl)-1,1,1-Trifluoropropan-Ol has shown promise in modulating enzyme activity due to its unique structure. Researchers have investigated its interactions with key enzymes involved in metabolic pathways, revealing potential therapeutic applications. Additionally, its trifluoromethyl group has been implicated in enhancing pharmacokinetic properties such as bioavailability and metabolic stability.

The environmental impact of (CAS No. 2227737–7–4) has also been a focus of recent studies. Its degradation pathways under various environmental conditions have been analyzed to assess its eco-friendliness. Findings indicate that it undergoes slow biodegradation under aerobic conditions but exhibits limited persistence in aquatic environments.

From a synthetic perspective, the compound's preparation involves multi-step processes that highlight modern organic synthesis techniques. The integration of transition metal-catalyzed reactions and stereocontrol strategies has been pivotal in achieving the desired product with high purity and enantiomeric excess.

In conclusion, (CAS No. 2289569–6–9) stands as a testament to the ingenuity of modern chemical synthesis and its potential applications across diverse scientific domains.